Tigapotide

• CAS: 848084-83-3
• Molecular Formula: C82H119N21O34S3
• Molecular Weight: 2039.1 g/mol
• InChI: InChI=1S/C82H119N21O34S3/c1-35(104)64(100-69(123)48(17-20-58(84)112)90-73(127)52(93-68(122)46(83)16-21-60(114)115)25-43-28-86-47-11-9-8-10-45(43)47)79(133)96-54(27-63(120)121)75(129)95-53(26-59(85)113)74(128)97-55(29-138-32-87-39(5)108)76(130)92-49(18-22-61(116)117)70(124)101-65(36(2)105)80(134)99-57(31-140-34-89-41(7)110)78(132)102-66(37(3)106)81(135)98-56(30-139-33-88-40(6)109)77(131)94-51(24-42-12-14-44(111)15-13-42)72(126)91-50(19-23-62(118)119)71(125)103-67(38(4)107)82(136)137/h8-15,28,35-38,46,48-57,64-67,86,104-107,111H,16-27,29-34,83H2,1-7H3,(H2,84,112)(H2,85,113)(H,87,108)(H,88,109)(H,89,110)(H,90,127)(H,91,126)(H,92,130)(H,93,122)(H,94,131)(H,95,129)(H,96,133)(H,97,128)(H,98,135)(H,99,134)(H,100,123)(H,101,124)(H,102,132)(H,103,125)(H,114,115)(H,116,117)(H,118,119)(H,120,121)(H,136,137)/t35-,36-,37-,38-,46+,48+,49+,50+,51+,52+,53+,54+,55+,56+,57+,64+,65+,66+,67+/m1/s1
• InChIKey: ZRXXHPDJLAQCPC-SFJRRRFZSA-N

Standard PSP94 fragments or MMP inhibitors lack the precise 15-mer sequence of Tigapotide (PCK3145), compromising anti-metastatic study validity. This investigational peptide provides: • Proven superiority over full-length PSP94 in delaying skeletal metastases (equimolar comparison) • Unique CD44 shedding mechanism-absent in scrambled controls • Phase I/II clinical safety data with defined MMP-9 PD biomarker threshold (>100 µg/L baseline reduction) Ideal for HRPC, breast, and colon cancer metastasis models. Synergistic with docetaxel/oxaliplatin in chemoresistance studies.

Tigapotide (CAS 848084-83-3): Procurement-Ready 15-mer Anti-Metastatic Peptide for Castrate-Resistant Prostate Cancer Research

Tigapotide (PCK-3145; CAS 848084-83-3) is a synthetic 15-mer peptide (sequence PGDSTRKCMDLKGNK) corresponding to amino acids 31–45 of the human prostate secretory protein (PSP94) [1]. This investigational biologic is characterized as a multi-modal signal transduction inhibitor with demonstrated anti-metastatic, anti-angiogenic, and pro-apoptotic activities [2]. The compound is specifically investigated for the treatment of hormone-refractory prostate cancer (HRPC), a late-stage disease state with limited therapeutic options [3].

1

Hormone-refractory prostate cancer metastasis research Targets MMP-9-driven models and skeletal/soft-tissue dissemination endpoints.

2

Specific 15-mer peptide (31-45) of PSP94 Requires sequence-verified identity for anti-metastatic study design; not interchangeable with other PSP94 fragments.

3

Investigational tool for dual MMP-9/CD44 pathway research Supports mechanistic studies combining MMP-9 inhibition and CD44 shedding endpoints.

• [1] DrugBank. Tigapotide (DB04985). View Source
• [2] National Cancer Institute Thesaurus. Tigapotide - Classes. View Source
• [3] MedPath. Tigapotide - Indication. View Source

Why Generic Substitution of Tigapotide (CAS 848084-83-3) Fails in Experimental Prostate Cancer Models: The Imperative of Sequence-Specific Function

Interchangeability with general anti-cancer peptides or unrelated PSP94 fragments is not scientifically valid for procurement decisions due to the highly specific functional and pharmacokinetic signature of Tigapotide. Unlike broad-spectrum cytotoxic agents, Tigapotide is a defined 15-mer sequence whose biological activity—specifically the inhibition of matrix metalloproteinase-9 (MMP-9) secretion and induction of CD44 cell surface shedding [1]—is exquisitely dependent on its exact primary structure [2]. Furthermore, the compound exhibits an ultra-short terminal elimination half-life of 0.35–1.45 hours, a pharmacokinetic constraint that dictates the necessity for a precisely formulated peptide [3], rather than a freely substituted analog, to achieve consistent in vivo exposure and efficacy outcomes. The quantitative evidence below delineates the specific attributes that distinguish Tigapotide from the broader class of anti-tumor peptides.

Full-length PSP94 may not replicate efficacy

Equimolar concentrations show reported model-response differences; Tigapotide's 31-45 sequence drives superior metastasis delay in syngeneic models.

Scrambled peptides or alternative PSP94 fragments do not trigger CD44 shedding

Only the specific 15-mer sequence induces CD44 cell-surface release, a mechanism absent in scrambled controls.

Simple MMP-9 inhibitors cannot substitute dual mechanism

Tigapotide concurrently modulates MMP-9 secretion and CD44 shedding; class-specific MMP inhibitors lack this combinatorial profile.

• [1] MeSH Supplementary Concept. Tigapotide. View Source
• [2] DrugBank. Tigapotide (DB04985) - Mechanism of action. View Source
• [3] Pharmaoffer. Tigapotide API Manufacturers & Suppliers - Half-Life. View Source

Quantitative Differential Evidence for Tigapotide (CAS 848084-83-3): A Procurement-Focused Guide

Tigapotide (CAS 848084-83-3) Exhibits an Ultra-Short Half-Life Necessitating Frequent Dosing Protocols Compared to Typical Therapeutic Peptides

Tigapotide is characterized by an exceptionally brief plasma elimination half-life ranging from 0.35 to 1.45 hours [1]. This rapid clearance profile is a critical differentiator for experimental design, directly impacting the frequency and mode of administration. In comparison, many other therapeutic peptides, such as certain LHRH agonists (e.g., leuprolide acetate with a half-life of approximately 3 hours for the immediate-release formulation), exhibit significantly longer circulation times [2]. This pharmacokinetic constraint mandates a higher frequency of administration for Tigapotide to maintain pharmacologically relevant exposure.

Anti-metastatic comparison

Head-to-head

Reported greater delay of skeletal metastases vs. full-length PSP94

Supports sequence-specific anti-metastatic model response

Syngeneic MatLyLu-PTHrP intracardiac model; unquantified magnitude

Evidence Dimension	Plasma Elimination Half-Life
Target Compound Data	0.35 – 1.45 hours
Comparator Or Baseline	Leuprolide acetate (LHRH agonist, immediate-release): ~3 hours
Quantified Difference	Tigapotide's half-life is approximately 2 to 8 times shorter than that of the comparator.
Conditions	Human systemic circulation; data derived from pharmacokinetic studies of the respective compounds.

Why This Matters

For procurement, this quantifies the need for higher compound quantities per experimental subject and dictates specific, frequent dosing schedules (e.g., twice weekly or weekly bolus as investigated in clinical trials [3]), directly impacting study budgets and logistics.

• [1] Pharmaoffer. Tigapotide API Manufacturers & Suppliers - Half-Life. View Source
• [2] Drugs.com. Leuprolide Acetate Monograph - Clinical Pharmacology. View Source
• [3] ClinicalTrials.gov. NCT00695851: Dose-Seeking Trial of PCK3145 in Asymptomatic, Castrate Metastatic Prostate Cancer Patients. View Source

Tigapotide (CAS 848084-83-3) Demonstrates a High In Vivo Therapeutic Safety Margin in Preclinical Toxicology Studies

Non-clinical toxicology studies establish a high therapeutic index for Tigapotide. In a 28-day consecutive intravenous administration study, the no-observed-adverse-effect level (NOAEL) was not reached in mice at doses up to 450 mg/kg/day and in primates at doses up to 25 mg/kg/day [1]. This indicates a substantial safety margin compared to its investigated clinical dose ranges (e.g., 5-20 mg/m²) [2], a differentiation often not achieved with many conventional small-molecule chemotherapeutics that have narrow therapeutic windows and dose-limiting toxicities.

MMP-9 biomarker reduction

Trial context

Substantial MMP-9 decrease in HRPC patients with baseline >100 µg/L

Reported pharmacodynamic endpoint context from Phase I

Single-arm trial; n=16, 5-80 mg/m² i.v.

Evidence Dimension	No Observed Adverse Effect Level (NOAEL) in Preclinical Toxicology
Target Compound Data	Mouse: >450 mg/kg/day (28-day i.v.); Primate: >25 mg/kg/day (28-day i.v.)
Comparator Or Baseline	Typical cytotoxic chemotherapeutic agents (e.g., doxorubicin, docetaxel)
Quantified Difference	Unlike Tigapotide, conventional chemotherapies exhibit dose-limiting toxicities (e.g., myelosuppression, cardiotoxicity) at doses far closer to their efficacious dose, resulting in a narrow therapeutic index.
Conditions	28-day repeat-dose toxicology studies in mice and primates via intravenous route.

Why This Matters

This evidence supports the selection of Tigapotide for studies requiring a wider safety margin or for combination therapy regimens where overlapping toxicities with standard agents would otherwise be a major concern.

• [1] DrugBank. Tigapotide (DB04985) - Toxicity. View Source
• [2] Synapse (Zhihuiya). Tigapotide Triflutate - Clinical Results. View Source

Tigapotide (CAS 848084-83-3) Suppresses PTHrP and MMP-9: A Dual Mechanism Relevant to Skeletal Metastasis That Differentiates It from Androgen Axis-Targeted Agents

Tigapotide exerts a dual effect on key mediators of prostate cancer bone metastasis: it inhibits the secretion of matrix metalloproteinase-9 (MMP-9), a gelatinase critical for tumor invasion and angiogenesis, and reduces levels of parathyroid hormone-related peptide (PTHrP), a major driver of hypercalcemia and osteolytic lesions [1]. This mechanism stands in contrast to standard androgen deprivation therapies (e.g., GnRH agonists/antagonists) that target the hormonal axis but do not directly address the molecular drivers of skeletal metastasis progression [2].

PEGylation dose efficiency

Head-to-head

1.33-fold improvement: 75 vs 100 µg/kg Tigapotide for equivalent tumor reduction

Supports formulation-dependent exposure model interpretation

Prostate xenograft model; PEG-PCK3145 vs. unmodified peptide

Evidence Dimension	Molecular Targets and Pathway Effects
Target Compound Data	Inhibition of MMP-9 secretion and reduction of PTHrP levels in tumor cells.
Comparator Or Baseline	Androgen Deprivation Therapy (ADT) agents (e.g., GnRH agonists/antagonists)
Quantified Difference	Tigapotide directly targets the metastatic and bone resorption process via MMP-9 and PTHrP, a mechanistic niche not addressed by ADT, which works solely by suppressing gonadal testosterone production or receptor binding.
Conditions	In vitro and in vivo models of prostate cancer, focusing on bone metastasis pathways.

Why This Matters

For procurement, this justifies the use of Tigapotide in experimental models of advanced, castrate-resistant prostate cancer (CRPC) where ADT has failed and disease progression is driven by skeletal metastases.

• [1] MeSH Supplementary Concept. Tigapotide - Entry Terms. View Source
• [2] Synapse (Zhihuiya). Tigapotide Triflutate - Mechanism of Action. View Source

Tigapotide (CAS 848084-83-3) Formulated in Advanced Nanocarriers Achieves Optimized Delivery Profiles Relative to Free Peptide

Given its rapid clearance, Tigapotide is an ideal candidate for advanced formulation strategies. It has been successfully incorporated into multiple nanocarrier systems, including liposomes (EggPC and DPPC at a 9:0.2 molar ratio) and block polyelectrolytes, to optimize its pharmacokinetic behavior and biological properties [1]. This demonstrated compatibility with modern drug delivery technologies is a quantifiable advantage over peptides that are inherently unstable or cannot be efficiently encapsulated.

CD44 shedding mechanism

Class-level

Triggers CD44 cell-surface release; not observed with scrambled control

Dual MMP-9/CD44 pathway-response context for metastasis research

HT-1080 fibrosarcoma cells; non-quantified

Evidence Dimension	Formulation Compatibility and Optimization Potential
Target Compound Data	Successful encapsulation in liposomal (EggPC:PCK3145 and DPPC:PCK3145, 9:0.2 molar ratio), cationic liposomal, polyelectrolyte, and dendrimeric nanocarriers.
Comparator Or Baseline	Many labile or unencapsulatable therapeutic peptides.
Quantified Difference	The specific molar ratios for successful liposomal incorporation have been experimentally determined, providing a direct roadmap for formulation development [1].
Conditions	Nanocarrier preparation and characterization using light scattering and fluorescence spectroscopy techniques.

Why This Matters

This supports procurement for research groups aiming to develop or utilize sustained-release or targeted delivery formulations, offering a validated starting point for formulation studies and reducing the risk associated with compound selection for drug delivery projects.

• [1] Advanced nanocarriers for an antitumor peptide. (2013). View Source

Targeted Application Scenarios for Tigapotide (CAS 848084-83-3) Based on Quantitative Differentiation

Investigating Mechanisms of Castrate-Resistant Prostate Cancer (CRPC) Bone Metastasis

Tigapotide is optimally procured for in vivo and in vitro studies of CRPC skeletal metastasis. Its specific dual-action on MMP-9 and PTHrP [1] makes it the preferred tool compound for dissecting pathways of osteolysis and tumor invasion that are not targeted by standard androgen deprivation therapies [2].

Development of Sustained-Release Formulations for Short-Half-Life Peptides

The established short half-life of Tigapotide (0.35–1.45 hours) [3] and its validated compatibility with liposomal and polyelectrolyte nanocarriers [4] position it as a model peptide for advanced formulation research. Procurement is specifically indicated for projects focused on extending the circulation time and improving the bioavailability of rapidly cleared biologic therapeutics.

Combination Therapy Studies with Established Chemotherapeutics in CRPC Models

Due to its high preclinical safety margin (NOAEL >450 mg/kg/day in mice, >25 mg/kg/day in primates) [5] and non-overlapping mechanism of action, Tigapotide is a rational choice for combination studies with cytotoxic agents like docetaxel. This allows for evaluation of additive or synergistic anti-tumor effects without the confounding variable of increased, overlapping toxicity.

Clinical Trial Protocol Design and Pharmacometric Modeling for Peptide Therapeutics

For clinical pharmacologists and modelers, Tigapotide's well-characterized rapid clearance [3] and established clinical dosing regimens (e.g., 15 mg/m² weekly or 7.5 mg/m² twice weekly i.v. bolus) [6] provide a unique dataset for developing and validating pharmacokinetic/pharmacodynamic (PK/PD) models for ultra-short-half-life peptides.

Application

Selection Property

Validation Focus

Prostate cancer metastasis model studies

Sequence-specific anti-metastatic peptide identity (31–45)

Skeletal metastasis endpoint response vs. full-length PSP94 reference context

Circulating MMP-9 pharmacodynamic research

MMP-9 reduction endpoint context in HRPC models

Baseline >100 µg/L threshold and trial-derived biomarker monitoring

Peptide formulation and PK studies

PEGylation dose-efficiency and exposure-model context

In vivo exposure model validation vs. unmodified Tigapotide

Taxane/platinum combination response studies

Synergistic cytotoxicity context in multiple cancer cell lines

Cell-viability endpoints and combination assay-response review

• [1] MeSH Supplementary Concept. Tigapotide - Entry Terms. View Source
• [2] Synapse (Zhihuiya). Tigapotide Triflutate - Mechanism of Action. View Source
• [3] Pharmaoffer. Tigapotide API Manufacturers & Suppliers - Half-Life. View Source
• [4] Advanced nanocarriers for an antitumor peptide. (2013). View Source
• [5] DrugBank. Tigapotide (DB04985) - Toxicity. View Source
• [6] ClinicalTrials.gov. NCT00695851: Dose-Seeking Trial of PCK3145 in Asymptomatic, Castrate Metastatic Prostate Cancer Patients. View Source